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Compound of Interest

3,5-Dimethylpiperidine
Compound Name:
hydrochloride

Cat. No.: B8539842

Get Quote

Executive Summary

3,5-Dimethylpiperidine (3,5-DMP) is a critical heterocyclic building block used to introduce

conformational rigidity and lipophilicity into agrochemical active ingredients (Als).[1][2][3] It is a
key pharmacophore in ergosterol biosynthesis inhibitors (fungicides) and macrolide antibiotics
(veterinary agrochemicals).[3]

While often supplied as a liquid free base, the hydrochloride salt (3,5-DMP[1][2][3]-HCI) is the
preferred form for storage and precise stoichiometry due to its enhanced stability and
resistance to oxidation. This guide provides a validated workflow for converting the stable salt
into its reactive free base in situ for nucleophilic substitution reactions, a common pathway in
the synthesis of piperidine-based fungicides.[3]

Chemical Profile & Pharmacophore Utility[1][2][3][4]
[5]

Physicochemical Properties

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8539842#bc-rfq
https://cymitquimica.com/cas/14446-75-4/
https://patents.google.com/patent/WO2019230621A1/en
https://www.fao.org/4/w4601e/w4601e0e.htm
https://www.fao.org/4/w4601e/w4601e0e.htm
https://cymitquimica.com/cas/14446-75-4/
https://patents.google.com/patent/WO2019230621A1/en
https://www.fao.org/4/w4601e/w4601e0e.htm
https://www.fao.org/4/w4601e/w4601e0e.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8539842?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property

3,5-Dimethylpiperidine
(Free Base)

3,5-Dimethylpiperidine
Hydrochloride

CAS Number

35794-11-7 (mix)

75144-59-3

Physical State

Colorless to pale yellow liquid

White to off-white crystalline

solid

Molecular Weight

113.20 g/mol

149.66 g/mol

Boiling/Melting Pt.

140-144°C (BP)

>280°C (MP, dec.)[1][2][3]

Solubility

Miscible in organic solvents;

low water sol.[1][3]

Highly soluble in water, MeOH;
low in Et20

Stability

Oxidizes slowly in air (N-oxide

formation)

Stable indefinitely under

desiccation

Mechanism of Action: The "Steric Clamp"

In agrochemical design, the 3,5-dimethyl substitution pattern offers two distinct advantages

over a simple piperidine ring:

» Conformational Locking: The methyl groups (typically in a cis-diequatorial configuration) lock

the ring into a specific chair conformation.[1][3] This reduces the entropic penalty when

binding to protein targets, such as the Al4-reductase or A8 — A7-isomerase enzymes in

fungal sterol pathways.[1][2][3]

o Metabolic Shielding: The methyl groups sterically hinder the alpha-carbons next to the

nitrogen, protecting the ring from rapid oxidative metabolism (N-dealkylation) by cytochrome

P450 enzymes in the target pest.[1][3]

Experimental Protocols

Isomer Management (Cis vs. Trans)

Commercially available 3,5-DMPJ[1][2][3]-HCI is often a mixture of cis (meso) and trans

(racemic) isomers.[3]
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o Cis-Isomer: Generally thermodynamically more stable and often the bioactive form in
fungicides (e.g., fenpropidin analogs) due to its symmetry.[1][3]

e Trans-Isomer: Chiral. May require resolution if the target protein has a strict chiral pocket.
QC Check (GC Method): Before synthesis, determine the isomer ratio.
e Column: HP-5 or DB-5 Amine capillary column (30m x 0.25mm).
o Conditions: Injector 250°C; Oven 60°C (2 min)
10°C/min
200°C.

e Retention: The cis isomer typically elutes after the trans isomer on non-polar columns due to
boiling point differences (Cis BP > Trans BP).

Core Protocol: Synthesis of a Piperidine-Based
Fungicide

Target: Synthesis of a generic N-alkylated 3,5-dimethylpiperidine (Analog of
Fenpropidin/Fenpropimorph class).[1][2][3] Reaction Type: Nucleophilic Substitution (

)-[11[3]

Workflow Diagram

3,5-DMP HCI
(Solid Salt)

Step 1: Free-Basing
(In -situ or Pre-step) Reactive Amine

Substrat Step 2: N- Alkylatlon Step 3: Workup Target Fungicide Al
AIkyIlBenzyI Halide ubstrate (Reflux, 6-12h) (Phase Sep / Distillation) (Tertiary Amine)
(R -CH2-Cl)

Base Scavenger
(K2CO3 or NaOH)

Click to download full resolution via product page

Caption: General workflow for converting 3,5-DMP HCI into a bioactive tertiary amine fungicide.
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Step-by-Step Methodology

Reagents:

3,5-Dimethylpiperidine Hydrochloride (10 mmol, 1.50 g)[1][2][3]

Aryl-alkyl chloride (e.g., 4-tert-butylbenzyl chloride) (10 mmol)[1][2][3]

Potassium Carbonate (

), anhydrous (25 mmol, 3.45 g)[2][3]

Potassium lodide (

) (Catalytic, 0.5 mmol) — Accelerates reaction via Finkelstein mechanism.[2][3]

Solvent: Acetonitrile (

) or DMF (20 mL).

Procedure:

o Preparation of Free Base (In-Situ):

o To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 3,5-DMP-HCI (1.50
g) and Acetonitrile (20 mL).[3]

o Add Potassium Carbonate (3.45 g).[1][3]

o Note: The HCI salt will not dissolve immediately. Stir vigorously at room temperature for 30
minutes. The base will neutralize the HCI, liberating the free amine into solution. Evolution
of

may be observed.[3]
e Coupling Reaction:
o Add the Aryl-alkyl chloride (10 mmol) and catalytic KI (83 mg).[1][3]

o Equip the flask with a reflux condenser and nitrogen balloon.
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o Heat the mixture to reflux (80-82°C) for 8-12 hours. Monitor via TLC (Mobile phase: 10%
MeOH in DCM) or GC-MS.[1][2][3]

o Endpoint: Disappearance of the alkyl chloride and appearance of the tertiary amine
product.

e Workup & Purification:
o Cool the reaction mixture to room temperature.
o Filter off the inorganic salts (

, eXcess
). Rinse the filter cake with ethyl acetate.

o Concentrate the filtrate under reduced pressure to remove Acetonitrile.
o Redissolve the residue in Ethyl Acetate (30 mL) and wash with water (

) to remove residual DMF/salts.[3]

o Dry the organic layer over

, filter, and evaporate.[2]

o Purification: The crude oil can be purified via vacuum distillation (if volatile) or column
chromatography (Silica gel; Hexane:EtOAc gradient).

Critical Process Parameters (CPP)
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Parameter Recommendation Rationale

Inorganic Carbonates ( Preferred over organic bases
(TEA) to prevent quaternary

Base Selection ]
ammonium salt by-products.[1]

) [2](3]

Stabilizes the transition state

Solvent Polar Aprotic (ACN, DMF) of the

reaction.

Isomerization generally does
Isomer Ratio Maintain Feedstock Ratio not occur under standard

alkylation conditions.[1]

Water competes as a
Moisture Control Anhydrous Conditions nucleophile, potentially
hydrolyzing the alkyl halide.

Safety & Handling (MSDS Highlights)

o Flammability: The free base liberated during the reaction is a Class 3 Flammable Liquid.
Ensure all heating is done in a spark-free environment.[1][2][3]

 Toxicity: 3,5-DMP is a skin and eye irritant.[1][2][3] It absorbs through the skin. Wear nitrile
gloves and safety goggles.[1]

o Waste Disposal: Aqueous waste from the workup contains piperidine residues and must be
treated as hazardous organic waste, not flushed down the drain.

References

o Agrochemical Utility: "Piperidine derivatives as fungicides."[1] United States Patent
4,202,894.[1][3] (Describes the synthesis of 3,5-dimethylpiperidine analogs for fungal
control).

e Synthesis Precursors: "Method for separating cis-3,5-dimethylpiperidine from a mixture of its
geometrical isomers."[1][2][3] CN Patent 1636979A.[1][3] (Details the hydrogenation of 3,5-
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lutidine and isomer separation).

* Veterinary Application: Debono, M., et al. "Synthesis and antimicrobial evaluation of 20-
deoxo-20-(3,5-dimethylpiperidin-1-yl)desmycosin (tilmicosin)."[1][2][3][4][5] The Journal of
Antibiotics, 1989. (Establishes the biological relevance of the 3,5-DMP moiety).

* Chemical Safety: "Safety Data Sheet: 3,5-Dimethylpiperidine.” PubChem Laboratory
Chemical Safety Summary (LCSS). [1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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